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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Octadecanone (CAS

No. 18276-99-8), a long-chain aliphatic ketone. The information presented is intended to

support its safe use in research and development environments. According to available safety

data, 5-Octadecanone is not classified as a hazardous substance or mixture.[1] However,

adherence to good laboratory practices is essential when handling any chemical substance.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is the foundation of its safe

handling. The following table summarizes the key properties of 5-Octadecanone.
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Property Value Source

Molecular Formula C18H36O [1]

Molecular Weight 268.49 g/mol [1]

Appearance Solid TCI Chemicals

Melting Point 318.00 ± 3.00 K Cheméo

Boiling Point 665.11 K Cheméo

Water Solubility log10WS: -6.64 Cheméo

Octanol/Water Partition

Coefficient
logPoct/wat: 6.447 Cheméo

Hazard Identification and Classification
5-Octadecanone is not classified as a hazardous substance or mixture according to the

Globally Harmonized System (GHS).[1]

GHS Labeling: Not applicable. No hazard pictograms, signal word, or hazard statements are

required.[1]

Potential Hazards: While not classified as hazardous, formation of dusts should be avoided.

[1] In case of fire, hazardous decomposition products such as carbon oxides can be formed.

[1]

Safe Handling and Storage
Even with non-hazardous substances, proper handling and storage procedures are crucial to

maintain a safe laboratory environment.

Handling:

Avoid formation of dust and aerosols.[1]

Ensure adequate ventilation. In areas where dust is formed, provide appropriate exhaust

ventilation.[1]
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Follow general industrial hygiene practices.[1]

Wash hands after handling.

Storage:

Keep container tightly closed in a dry and well-ventilated place.[1]

Exposure Controls and Personal Protection
The following personal protective equipment (PPE) is recommended to minimize exposure and

ensure safe handling.

Protection Type Recommendation Source

Eye/Face Protection

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

[1]

Skin Protection
Handle with gloves. Wash and

dry hands after use.
Sigma-Aldrich

Respiratory Protection

Respiratory protection is not

required under normal use.

Where protection from

nuisance levels of dusts are

desired, use type N95 (US) or

type P1 (EN 143) dust masks.

Sigma-Aldrich

First Aid Measures
In the event of exposure, follow these first aid guidelines.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1]
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In Case of Eye Contact: Flush eyes with water as a precaution.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1]

A logical workflow for first aid response is depicted in the diagram below.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water

Flush Eyes with Water Rinse Mouth with WaterIf not breathing,
give artificial respiration

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

First Aid Decision Workflow for 5-Octadecanone Exposure

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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Special Hazards: Carbon oxides are produced upon combustion.[1]

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions: Do not let product enter drains.[1]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[1]

Toxicological Information
Due to its classification as a non-hazardous substance, extensive toxicological data for 5-
Octadecanone is not available. Studies on other long-chain aliphatic ketones suggest that

their toxicity can vary with chain length.[2] A safety evaluation of a group of aliphatic secondary

alcohols and ketones by the Joint FAO/WHO Expert Committee on Food Additives (JECFA)

concluded that they do not pose a safety concern at current intake levels as flavoring agents.

Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity
Not identified as a carcinogen by IARC, ACGIH,

NTP, or OSHA.[1]

Experimental Protocols
Below are detailed methodologies for key safety-related experiments.
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The flash point is the lowest temperature at which a substance's vapors will ignite. The Pensky-

Martens closed-cup test is a common method for this determination.[3][4][5][6][7]

Sample Preparation

Heating and Stirring

Ignition Testing

Result

Place 75 mL of
5-Octadecanone in the test cup

Heat the sample at a
rate of 5-6 °C/min

Stir at 90-120 rpm

Apply ignition source at
specified temperature intervals

Observe for a flash

No Flash

Record the temperature at which
a flash occurs as the flash point

Flash

Click to download full resolution via product page
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Workflow for Flash Point Determination via ASTM D93

This test determines the potential of a substance to cause skin irritation or corrosion.[8][9]

Preparation

Test Substance Application

Exposure and Observation

Classification

Prepare albino rabbits by
clipping fur from a small

area of the back

Apply 0.5 g of 5-Octadecanone
to the prepared skin area

Cover with a gauze patch
and semi-occlusive dressing

Expose for 4 hours

Remove patch and wash the area

Observe and grade for erythema
and edema at 1, 24, 48,

and 72 hours post-removal

Classify based on the severity
and reversibility of skin reactions
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Experimental Workflow for OECD 404 Acute Dermal Irritation Test

Conclusion
While 5-Octadecanone is not classified as a hazardous material, a thorough understanding

and implementation of standard safety protocols are paramount. This guide provides the

essential information for its safe handling, storage, and use in a professional research setting.

By adhering to these guidelines, researchers can minimize risks and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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